Cas no 1805718-83-5 (Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate)

• Product Name: Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate
• CAS No: 1805718-83-5
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 4957049
• Update Time: 2025-10-21

Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate

• Inchi： 1S/C12H15ClO2S/c1-2-15-12(14)10-6-5-9(4-3-7-13)8-11(10)16/h5-6,8,16H,2-4,7H2,1H3
• InChI Key： AXUSSELUQGIOKM-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=C(C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 27.3

Additional information on Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate

Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate: A Comprehensive Overview

Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate, with the CAS number 1805718-83-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate group substituted with a thiol (-SH) group and an ethyl ester. The presence of the 3-chloropropyl group adds complexity to its molecular architecture, making it a valuable subject for both theoretical and applied research.

The Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate molecule exhibits interesting properties due to the interplay of its functional groups. The thiol group is known for its ability to form disulfide bonds, which are crucial in various biological and chemical processes. The ethyl ester group, on the other hand, contributes to the compound's solubility in organic solvents, making it easier to handle in laboratory settings. Recent studies have highlighted the potential of this compound in applications ranging from materials science to pharmaceuticals.

One of the most recent advancements in the study of Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate involves its use as a precursor in the synthesis of advanced materials. Researchers have explored its role in creating self-healing polymers, where the thiol group plays a pivotal role in cross-linking reactions. These polymers exhibit exceptional mechanical properties and have shown promise in industries such as aerospace and automotive manufacturing.

Another area of interest is the compound's potential in drug delivery systems. The Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate structure has been modified to create biocompatible carriers that can encapsulate therapeutic agents. These carriers have demonstrated improved stability and targeted delivery capabilities, which are critical for modern medicine.

The synthesis of Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic processes have enabled a more efficient and environmentally friendly approach. These improvements not only reduce production costs but also align with global efforts toward sustainable chemistry.

In terms of environmental impact, studies have shown that Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate undergoes rapid degradation under specific conditions, minimizing its ecological footprint. This characteristic is particularly important for industrial applications where waste management is a critical concern.

Looking ahead, the future of Ethyl 4-(3-chloropropyl)-2-mercaptobenzoate lies in exploring its role in emerging technologies such as bioelectronics and nanotechnology. Its unique chemical properties make it a candidate for developing advanced sensors and electronic devices with unprecedented sensitivity and responsiveness.